BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Guide: vs. as Optically Thin
Tracers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Carbon monoxide (180)
CAS No.: 4906-87-0
Cat. No.: B3328581
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Domain: Molecular Astrophysics & Astrochemistry

Executive Summary

In the radio-astronomical analysis of molecular clouds, star-forming regions, and protoplanetary
disks, the choice between

(Carbon-13 Monoxide) and

(Carbon Monoxide-18) is the primary decision point for deriving accurate column densities and
gas masses.

While both are used as "optically thin" alternatives to the usually saturated

, they are not interchangeable.

¢ is the "Translucent Tracer." It offers higher signal-to-noise (SNR) but suffers from optical
depth saturation in dense cores (

) and chemical fractionation enhancement in cold gas.
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 is the "Transparent Tracer." It remains optically thin up to high extinctions (

), making it the gold standard for mass estimation, though it requires significantly longer
integration times and is selectively photodissociated in photon-dominated regions (PDRS).

Fundamental Physics & Abundances

To use these tracers effectively, one must understand that their utility stems entirely from their

relative abundances, as their dipole moments (and thus Einstein

coefficients) are nearly identical (

Debye).
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Note: The

ratio is typically 5.5 in the Solar System but varies between 7 and 20+ in the ISM
depending on the FUV field strength.

Critical Performance Comparison
A. Optical Depth (

) and Saturation

The "optically thin" assumption (

) allows for a linear conversion from integrated intensity to column density.

« : Often fails this assumption in molecular cores. In regions like the Orion A filaments,

frequently exceeds 1.0, leading to an underestimation of mass by a factor of 2—3 if not
corrected using opacity broadening or C180 data.

 : Rarely saturates in typical molecular clouds.[1] It provides the most linear probe of
until densities reach protostellar core levels (
), where freeze-out becomes the dominant issue rather than opacity.

B. Selective Photodissociation (The PDR Problem)

In Photon-Dominated Regions (PDRs) illuminated by O/B stars:
o Self-Shielding:

and
have high enough column densities to self-shield against FUV radiation.

e Dissociation:
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, being less abundant, cannot self-shield effectively. It relies on mutual shielding by
lines, which is imperfect due to isotope line shifts.

e Result:

is destroyed deeper into the cloud than

o Observation: The

abundance ratio can spike to 16—30 in PDR surfaces (e.g., Orion Bar), compared to the
terrestrial value of 5.5. Using a standard abundance ratio here will drastically overestimate
mass.

C. Chemical Fractionation (The Cold Cloud Problem)

In cold, dark clouds (
K):
e Mechanism: The exchange reaction
is exothermic (
K).
e Impact:
is preferentially formed, while
is not subject to this carbon-exchange enhancement.

e Result:

abundance is enhanced relative to
and
. In cold cores,

may overestimate column density if standard abundance ratios are assumed.
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Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct tracer based on

environmental conditions.
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Figure 1: Decision tree for selecting Carbon Monoxide isotopologues based on extinction (

), temperature, and density conditions.

Experimental Methodology: LTE Column Density
Calculation

To derive the column density (
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) using
(assuming optically thin emission), follow this protocol.

Step 1: Observe

for Excitation Temperature (

)

Since

is optically thin, it cannot provide its own excitation temperature. You must observe the optically
thick

line at the same position.
(Assuming J=1-0 transition at 115.27 GHz.
is the peak main beam temperature).

Step 2: Calculate Opacity (

) of

Verify the thin assumption. If

, the term simplifies, but the rigorous form is:
Where

and

K.

Step 3: Total Column Density (

)

Integrate the line intensity (
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) and apply the LTE formula:

(Prefactor

Is specific to the J=1-0 transition in units of
).

Step 4: Convert to

Mass

e Standard Canonical Value:

(derived from

and

)-

e Warning: In PDRs, this ratio is higher. In depletion zones, this ratio is effectively infinite

(tracer vanishes).

Visualization of Physical Processes

The following diagram details the competing mechanisms of Fractionation, Dissociation, and

Depletion that differentiate the two tracers.
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Figure 2: Impact of environmental factors on tracer abundance. Note that Fractionation
selectively boosts 13CO, while FUV selectively destroys C180.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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